Cas no 1821828-14-1 (methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate)

methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate structure
1821828-14-1 structure
Product Name:methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate
CAS No:1821828-14-1
MF:C8H11N3O2
MW:181.191841363907
CID:5292068
Update Time:2023-11-20

methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl (S)-2-amino-3-(pyrimidin-5-yl)propanoate
    • methyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate
    • 5-Pyrimidinepropanoic acid, α-amino-, methyl ester, (αS)-
    • methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate
    • Inchi: 1S/C8H11N3O2/c1-13-8(12)7(9)2-6-3-10-5-11-4-6/h3-5,7H,2,9H2,1H3/t7-/m0/s1
    • InChI Key: PAEQNJZEZLYNSO-ZETCQYMHSA-N
    • SMILES: O(C)C([C@H](CC1=CN=CN=C1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 169
  • XLogP3: -0.5
  • Topological Polar Surface Area: 78.1

methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1571687-1g
Methyl (S)-2-amino-3-(pyrimidin-5-yl)propanoate
1821828-14-1 98%
1g
¥21120 2023-04-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4272-100MG
methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate
1821828-14-1 95%
100MG
¥ 2,112.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4272-250MG
methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate
1821828-14-1 95%
250MG
¥ 3,379.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4272-500MG
methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate
1821828-14-1 95%
500MG
¥ 5,636.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4272-1G
methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate
1821828-14-1 95%
1g
¥ 8,448.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4272-5G
methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate
1821828-14-1 95%
5g
¥ 25,344.00 2023-04-14
Enamine
EN300-6237932-0.05g
methyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate
1821828-14-1 95.0%
0.05g
$912.0 2025-03-15
Enamine
EN300-6237932-0.1g
methyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate
1821828-14-1 95.0%
0.1g
$956.0 2025-03-15
Enamine
EN300-6237932-0.25g
methyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate
1821828-14-1 95.0%
0.25g
$999.0 2025-03-15
Enamine
EN300-6237932-0.5g
methyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate
1821828-14-1 95.0%
0.5g
$1043.0 2025-03-15
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD